N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H22FN3O2S/c1-13-7-8-15(11-16(13)20)23-10-9-21-18(19(23)25)26-12-17(24)22-14-5-3-2-4-6-14/h7-11,14H,2-6,12H2,1H3,(H,22,24)
• InChI Key: PCWYRPQYBJHQGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3CCCCC3)F
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol

Description

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various research fields.

Scientific Research Applications

Synthesis and Antimicrobial Applications

N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, as part of a broader class of sulfonamide-containing compounds, has been researched for its potential in synthesizing new heterocyclic compounds. These compounds, including thiazole and pyridone derivatives, have been evaluated for their antimicrobial properties. A study by Darwish et al. (2014) focused on creating compounds with antimicrobial properties using a similar sulfamoyl moiety, indicating the potential of such compounds in this area (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Structural Analysis

Another significant aspect of research on such compounds involves structural analysis. Xiao-Qing Cai et al. (2009) conducted a study on a structurally related compound, analyzing its crystal structure to understand better its chemical properties and potential applications. This kind of research is critical in developing new pharmaceuticals and understanding their interactions at a molecular level (Cai, Xie, Yan, Zhao, & Li, 2009).

Development of Anticancer Agents

The research also extends to the exploration of anticancer applications. Ghorab et al. (2015) synthesized novel sulfonamide derivatives, including structures similar to N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, and evaluated their cytotoxic activity. Their study shows the potential of these compounds in developing new treatments for cancer (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Anti-Inflammatory and Immunomodulatory Research

Moreover, compounds with similar structures have been studied for their anti-inflammatory properties. For instance, a study by Hernandez-Vazquez et al. (2018) synthesized a series of compounds and evaluated their anti-inflammatory capacity, providing insights into the potential use of N-cyclohexyl-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide in treating inflammatory conditions (Hernández-Vázquez, Chávez-Riveros, Nieto-Camacho, & Miranda, 2018). Additionally, Wang et al. (1988) investigated the immunopotentiator properties of a structurally related compound, suggesting potential applications in immunotherapy (Wang, Ruszala-Mallon, Lumanglas, Silva, & Durr, 1988).